2-(1-adamantyl)-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[4-(4-methylsulfonylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C23H33N3O3S/c1-30(28,29)26-8-6-25(7-9-26)21-4-2-20(3-5-21)24-22(27)16-23-13-17-10-18(14-23)12-19(11-17)15-23/h2-5,17-19H,6-16H2,1H3,(H,24,27)
• InChI Key: KOEWOKORYWJTBQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H33N3O3S
• Molecular Weight: 431.6 g/mol

Description

2-(1-adamantyl)-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide, commonly known as A-317491, is a selective antagonist of the P2X3 and P2X2/3 receptors. These receptors are involved in the transmission of pain signals, making A-317491 a promising candidate for the treatment of chronic pain.

Mechanism of Action

A-317491 selectively blocks the P2X3 and P2X2/3 receptors, which are involved in the transmission of pain signals. By blocking these receptors, A-317491 reduces the sensitivity of pain-sensing neurons, leading to a reduction in pain perception. A-317491 has also been shown to inhibit the release of the neurotransmitter glutamate, which is involved in the transmission of pain signals.
Biochemical and Physiological Effects:
A-317491 has been shown to have a number of biochemical and physiological effects. In addition to its pain-relieving properties, A-317491 has been shown to reduce inflammation and inhibit the growth of cancer cells. A-317491 has also been shown to have a protective effect on the heart, reducing the damage caused by ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of A-317491 is its selectivity for the P2X3 and P2X2/3 receptors, which reduces the risk of off-target effects. A-317491 is also relatively easy to synthesize and has a favorable safety profile. However, one limitation of A-317491 is its poor solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on A-317491. One area of interest is the development of more potent and selective P2X3 and P2X2/3 antagonists. Another area of interest is the use of A-317491 in combination with other pain-relieving drugs to enhance its efficacy. Additionally, further research is needed to fully understand the biochemical and physiological effects of A-317491 and its potential applications in other areas of medicine.

Scientific Research Applications

A-317491 has been extensively studied for its potential therapeutic applications in the treatment of chronic pain. Preclinical studies have demonstrated that A-317491 is effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and visceral pain. A-317491 has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.